Cas no 176707-77-0 (1-(3-Bromophenyl)ethanamine)

1-(3-Bromophenyl)ethanamine structure
1-(3-Bromophenyl)ethanamine structure
Product Name:1-(3-Bromophenyl)ethanamine
CAS No:176707-77-0
MF:C8H10BrN
MW:200.075701236725
MDL:MFCD00671637
CID:66059
Update Time:2025-04-18

1-(3-Bromophenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

    • (R)-1-(3-Bromophenyl)ethanamine
    • (R)-3-BROMO-ALPHA-METHYLBENZYLAMINE
    • (R)-(+)-3-BROMO A-METHYLBENZYLAMINE
    • [(1R)-1-(3-Bromophenyl)ethyl]amine
    • Benzenemethanamine, 3-bromo-α-methyl-, (αR)-
    • (R)-3-Bromo-α-methylbenzylamine
    • (R)-1-(3-Bromophenyl)ethylamine
    • 1-(3-Bromophenyl)ethanamine
    • (1R)-1-(3-bromophenyl)ethanamine(SALTDATA: FREE)
    • (1R)-1-(3-bromophenyl)ethylamine
    • (R)-1-(3'-bromophenyl)ethylamine
    • (R)-1-(3-Bromophenyl)ethylamine, ChiPros, ee
    • (R)-N-[1-(3-bromophenyl)ethyl] acetamide
    • Albb-005066
    • Benzenemethanamine,3-bromo-a-methyl-, (R)-
    • (R)-3-Bromo-α(R)-3-Bromo-α-methylbenzylamine
    • (R)-1-(3-bromophenyl)ethan-1-amine
    • (R)-1-(3-Bromophenyl)Ethylamine, Chipros
    • (1R)-1-(3-bromophenyl)ethanamine
    • (1R)-1-(3-bromophenyl)ethan-1-amine
    • (s)-3-bromo-alpha-methylbenzylamine
    • (1S)-1-(3-BROMOPHENYL)ETHYLAMINE
    • PubChem14235
    • (S)-(-)-3-BROMO ALPHA-METHYLBENZYLAMINE
    • Jsp003634
    • LIBZHYLTOAGURM-ZCFIWIBFSA-N
    • (R)-3-Bromo-
    • A-methylbenzylamine
    • (R)-1-(3-Bromophenyl)ethaneamine
    • (R)-m-Bromo-alpha-methylbenzylamine
    • A
    • (R)-1-(3-Bromo-phenyl)-ethylamine
    • MDL: MFCD00671637
    • Inchi: 1S/C8H10BrN/c1-6(10)7-3-2-4-8(9)5-7/h2-6H,10H2,1H3/t6-/m1/s1
    • InChI Key: LIBZHYLTOAGURM-ZCFIWIBFSA-N
    • SMILES: BrC1=CC=CC(=C1)[C@@H](C)N

Computed Properties

  • Exact Mass: 198.9997
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 26

Experimental Properties

  • Color/Form: liquid
  • Density: 1.33
  • Boiling Point: 96°C/4mm
  • Flash Point: 96°C/4mm
  • PSA: 26.02
  • Sensitiveness: Air Sensitive
  • Solubility: Unable or difficult to mix

1-(3-Bromophenyl)ethanamine Security Information

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